Cas no 4873-46-5 (5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid)

5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid Properties

Names and Identifiers

• 5-(2-Aminoacetamido)-2,4,6-triiodo-isophthalic Acid
• 5-(2-aminoacetamido)-2,4,6-triiodoisophthalic acid
• 5-[(2-Aminoacetyl)amino]-2,4,6-triiodo-1,3-benzenedicarboxylic Acid
• SCHEMBL11387512
• DB-295634
• 5-[(2-aminoacetyl)amino]-2,4,6-triiodobenzene-1,3-dicarboxylic acid
• 4873-46-5
• starbld0026531
• +Expand

• InChIKey： FUOXCOHIWKJOMU-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H7I3N2O5/c11-5-3(9(17)18)6(12)8(15-2(16)1-14)7(13)4(5)10(19)20/h1,14H2,(H,15,16)(H,17,18)(H,19,20)
• SMILES： C(C(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)C(=O)O)I)N

Computed Properties

• Exact Mass: 615.7489g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 615.7489g/mol
• Heavy Atom Count: 20
• Complexity: 394
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Topological Polar Surface Area: 130Ų